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Compound of Interest

Benzyldodecyldimethylammonium

Chloride Dihydrate

Cat. No. B1529001

Compound Name:

Application Notes and Protocols for
Benzyldodecyldimethylammonium Chloride
Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyldodecyldimethylammonium chloride dihydrate is a quaternary ammonium
compound (QAC) with a broad range of applications in research and development.[1][2][3] It
functions as a cationic surfactant and a potent antimicrobial agent effective against bacteria,
fungi, and viruses.[3][4][5] Its utility extends to use as a biocide, disinfectant, emulsifier, and
preservative in various formulations, including pharmaceuticals and cosmetics.[1][3][6] In
research settings, it is often used to study antimicrobial resistance, develop novel disinfectant
formulations, and as a component in various biological assays.[5][7][8]

Physicochemical and Safety Data

A summary of the key quantitative data for Benzyldodecyldimethylammonium chloride
dihydrate is presented in the table below for easy reference.
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Property Value Reference
CAS Number 147228-80-6 [71[9]
Molecular Formula C21H42CINO2 [7109]
Molecular Weight 376.02 g/mol [7119]

White to almost white powder
Appearance (2]

or crystal
Solubility in Water > 100 mg/mL (265.94 mM) [7]

o 100 mg/mL (265.94 mM) (may
Solubility in DMSO ) ) [7]
require ultrasonic)

Powder: 4°C; In solvent: -20°C
Storage Temperature [7119]
or -80°C

Safety Precautions:

Benzyldodecyldimethylammonium chloride dihydrate is harmful if swallowed and very toxic
to aquatic life with long-lasting effects.[9] It can cause severe skin burns and eye damage.[10]
Therefore, appropriate personal protective equipment (PPE), including safety goggles with
side-shields, protective gloves, and a lab coat, must be worn when handling this compound.[9]
[11] All handling should be performed in a well-ventilated area or a chemical fume hood.[12][13]

Experimental Protocols
Preparation of a 100 mM Aqueous Stock Solution

This protocol describes the preparation of a 100 mM aqueous stock solution of
Benzyldodecyldimethylammonium chloride dihydrate.

Materials:
o Benzyldodecyldimethylammonium chloride dihydrate (MW: 376.02 g/mol )
» High-purity sterile water (e.g., Milli-Q or equivalent)

 Sterile conical tubes (e.g., 15 mL or 50 mL)
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Calibrated analytical balance
Spatula
Vortex mixer

Sterile filter (0.22 um) and syringe

Procedure:

Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the
mass of Benzyldodecyldimethylammonium chloride dihydrate needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) =0.1 mol/L x 0.01 L x 376.02 g/mol = 0.376 g

Weigh the compound: In a clean, sterile conical tube, accurately weigh out 0.376 g of
Benzyldodecyldimethylammonium chloride dihydrate using an analytical balance.

Dissolve the compound: Add approximately 8 mL of high-purity sterile water to the conical
tube containing the compound.

Mix thoroughly: Cap the tube securely and vortex until the compound is completely
dissolved. Gentle warming or sonication may be used to aid dissolution if necessary.[14]

Adjust the final volume: Once fully dissolved, add sterile water to bring the final volume to 10
mL.

Sterile filtration: To ensure the sterility of the stock solution, filter it through a 0.22 um sterile
syringe filter into a new sterile conical tube.

Aliquot and store: Aliquot the sterile stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1
month) or -80°C for long-term storage (up to 6 months).[14]

Preparation of a 100 mM DMSO Stock Solution
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This protocol outlines the preparation of a 100 mM stock solution of
Benzyldodecyldimethylammonium chloride dihydrate in dimethyl sulfoxide (DMSO).

Materials:

e Benzyldodecyldimethylammonium chloride dihydrate (MW: 376.02 g/mol)
e Anhydrous, sterile-filtered DMSO

 Sterile conical tubes (e.g., 15 mL or 50 mL)

o Calibrated analytical balance

e Spatula

» Vortex mixer

o (Optional) Sonicator

Procedure:

o Calculate the required mass: As in the agueous protocol, 0.376 g of the compound is needed
for 10 mL of a 100 mM solution.

o Weigh the compound: Accurately weigh 0.376 g of Benzyldodecyldimethylammonium
chloride dihydrate into a sterile conical tube.

e Dissolve in DMSO: Add approximately 8 mL of anhydrous, sterile-filtered DMSO to the tube.

o Mix thoroughly: Cap the tube and vortex until the compound is fully dissolved. If dissolution is
slow, sonication may be required.[7]

e Adjust to final volume: Add DMSO to reach a final volume of 10 mL.

» Aliquot and store: Aliquot the stock solution into sterile, single-use tubes. Store at -20°C for
up to 1 month or -80°C for up to 6 months, protected from moisture.[9][14]

Visualized Workflow
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The following diagram illustrates the general workflow for preparing a stock solution of
Benzyldodecyldimethylammonium chloride dihydrate.

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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